3-(2-cyclobutyl-1,3-oxazol-5-yl)propanoic acid

• CAS No.: 1216140-09-8
• Molecular Formula: C10H13NO3
• Molecular Weight: 195.2

Description

3-(2-cyclobutyl-1,3-oxazol-5-yl)propanoic acid is a chemical compound with the molecular formula C10H13NO3 and a molecular weight of 195.22 g/mol It is characterized by the presence of a cyclobutyl group attached to an oxazole ring, which is further connected to a propanoic acid moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method involves the reaction of a cyclobutyl-substituted amide with a suitable aldehyde under acidic conditions to form the oxazole ring . The resulting intermediate is then subjected to further reactions to introduce the propanoic acid group.

Industrial Production Methods

Industrial production of 3-(2-cyclobutyl-1,3-oxazol-5-yl)propanoic acid may involve optimized synthetic routes that ensure high yield and purity. This can include the use of advanced catalytic systems and continuous flow reactors to enhance reaction efficiency and scalability .

Chemical Reactions Analysis

Types of Reactions

3-(2-cyclobutyl-1,3-oxazol-5-yl)propanoic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxazole derivatives.

Reduction: Reduction reactions can lead to the formation of reduced oxazole compounds.

Substitution: The compound can participate in substitution reactions, where functional groups on the oxazole ring or the propanoic acid moiety are replaced by other groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents such as potassium permanganate or chromium trioxide can be used.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride are typically employed.

Substitution: Various nucleophiles and electrophiles can be used under appropriate conditions to achieve substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxazole derivatives with additional oxygen-containing functional groups, while reduction can produce simpler oxazole compounds .

Scientific Research Applications

3-(2-cyclobutyl-1,3-oxazol-5-yl)propanoic acid has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and as an intermediate in the production of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 3-(2-cyclobutyl-1,3-oxazol-5-yl)propanoic acid involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

3-(2-cyclopropyl-1,3-oxazol-5-yl)propanoic acid: Similar in structure but with a cyclopropyl group instead of a cyclobutyl group.

3-(2-cyclohexyl-1,3-oxazol-5-yl)propanoic acid: Contains a cyclohexyl group, leading to different chemical and biological properties.

Uniqueness

3-(2-cyclobutyl-1,3-oxazol-5-yl)propanoic acid is unique due to the presence of the cyclobutyl group, which imparts distinct steric and electronic effects. These effects can influence the compound’s reactivity, stability, and interactions with biological targets, making it a valuable compound for various research applications .